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Compound of Interest

Compound Name: Tinidazole (Standard)

Cat. No.: B151819 Get Quote

Introduction

Tinidazole is a second-generation 5-nitroimidazole antimicrobial agent with potent activity

against protozoa and anaerobic bacteria.[1][2] A synthetic derivative of imidazole, it is

structurally related to metronidazole but exhibits an extended half-life, allowing for shorter

treatment regimens.[3][4] Tinidazole functions as a prodrug that requires reductive activation

within susceptible microorganisms to exert its cytotoxic effects.[3][5] This document provides a

comprehensive overview of the chemical structure, physicochemical properties, pharmacology,

and relevant experimental methodologies for Tinidazole, intended for researchers, scientists,

and drug development professionals.

Chemical Structure and Identification
Tinidazole is chemically described as 1-[2-(ethylsulfonyl)ethyl]-2-methyl-5-nitro-1H-imidazole.

[6][7] Its structure consists of a nitro-substituted imidazole ring, which is crucial for its

antimicrobial activity.[6][8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b151819?utm_src=pdf-interest
https://pubmed.ncbi.nlm.nih.gov/18582545/
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?tab=structure&ligandId=12341
https://grokipedia.com/page/Tinidazole
https://www.ijpcbs.com/articles/a-review-on-tinidazole.pdf
https://grokipedia.com/page/Tinidazole
https://www.drugs.com/monograph/tinidazole.html
https://pubchem.ncbi.nlm.nih.gov/compound/Tinidazole
https://cdn.caymanchem.com/cdn/insert/21755.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Tinidazole
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2674744.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

IUPAC Name
1-[2-(ethylsulfonyl)ethyl]-2-methyl-5-

nitroimidazole[6]

Molecular Formula C₈H₁₃N₃O₄S[6]

CAS Number 19387-91-8[6]

Canonical SMILES CCS(=O)(=O)CCN1C(=NC=C1N(=O)=O)C[9]

InChI
InChI=1S/C8H13N3O4S/c1-3-16(14,15)5-4-10-

7(2)9-6-8(10)11(12)13/h6H,3-5H2,1-2H3[10][11]

InChIKey HJLSLZFTEKNLFI-UHFFFAOYSA-N[10][11]

Physicochemical Properties
Tinidazole is a white or pale yellow crystalline powder.[4] Its key physicochemical properties

are summarized in the table below.

Property Value

Molecular Weight 247.27 g/mol [4][6]

Melting Point 118-120 °C[8]

Boiling Point (Predicted) 528.4 ± 30.0 °C[8][12]

pKa (Predicted) 2.30 ± 0.34[8]

LogP -0.4[6]

Water Solubility Practically insoluble[4][8][12]

Other Solubilities
Soluble in acetone and methylene chloride;

sparingly soluble in methanol.[4][8][12]

Pharmacology
3.1 Mechanism of Action
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Tinidazole is a prodrug that is selectively toxic to anaerobic and microaerophilic pathogens.[6]

[13] Its mechanism involves intracellular reduction of its nitro group by low-redox-potential

electron transport proteins, such as ferredoxin, which are present in susceptible organisms.[3]

[6] This reduction generates a short-lived, highly reactive nitro radical anion and other cytotoxic

intermediates.[5][13] These reactive species are believed to be responsible for the drug's

therapeutic effects by inducing damage to DNA and other critical macromolecules, ultimately

leading to microbial cell death.[6][13][14] The damage to DNA includes strand breaks and loss

of helical structure, which inhibits nucleic acid synthesis and repair.[13][14][15]
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Caption: Mechanism of action of Tinidazole.

3.2 Metabolism

Tinidazole is extensively metabolized in the liver prior to excretion, primarily by the cytochrome

P450 3A4 (CYP3A4) enzyme system.[3][5][16] The metabolic processes include oxidation,
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hydroxylation, and conjugation.[6] The major drug-related component found in plasma is

unchanged Tinidazole, along with a small amount of the 2-hydroxymethyl metabolite.[6]

Another significant metabolite identified in urine is ethyl 2-(5-hydroxy-2-methyl-4-nitro-1-

imidazolyl)ethyl sulphone, which results from hydroxylation and nitro-group migration.[17]
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Caption: Metabolic pathway of Tinidazole.

3.3 Pharmacokinetics (ADME)

Following oral administration, Tinidazole is rapidly and almost completely absorbed, with a

bioavailability of approximately 100%.[3] It is widely distributed throughout body tissues and

fluids, including crossing the blood-brain barrier.[18] Excretion occurs primarily through the

kidneys (20-25% as unchanged drug) and to a lesser extent in the feces (12%).[3][5][18]
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Pharmacokinetic Parameter Value

Bioavailability ~100%[3]

Tmax (Time to Peak Concentration) 1.6 (±0.7) hours

Cmax (Peak Plasma Concentration) 47.7 (±7.5) µg/mL (after 2g dose)[18]

Plasma Half-life (T½) 12-14 hours[3]

Volume of Distribution (Vd) ~50 Liters[4][18]

Plasma Protein Binding 12%[4][18]

Metabolism Hepatic, primarily via CYP3A4[3][5][19]

Excretion
Urine (20-25% unchanged), Feces (~12%)[5]

[18]

3.4 Spectrum of Antimicrobial Activity

Tinidazole is effective against a range of protozoal pathogens and anaerobic bacteria.[3][4] It

shows minimal activity against aerobic bacteria due to the absence of the necessary low-redox-

potential enzyme systems required for its activation.[3]

Organism Type
Minimum Inhibitory
Concentration (MIC)

Trichomonas vaginalis Protozoa 2.5 mg/L[8][12]

Giardia lamblia (G. duodenalis) Protozoa N/A (Clinically effective)[5]

Entamoeba histolytica Protozoa 0.3–2.5 mg/L[8][12]

Gardnerella vaginalis Bacteria 0.2–2 mg/L[8][12]

Bacteroides fragilis Bacteria N/A (Clinically effective)[3]

Clostridium species Bacteria N/A (Clinically effective)[3]

Helicobacter pylori Bacteria 0.5 mg/L[8][12]
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Experimental Protocols
4.1 Protocol for Determination of Aqueous Solubility

The aqueous solubility of Tinidazole can be determined using the saturation shake-flask

method. This protocol provides a general framework.

Preparation: Add an excess amount of Tinidazole powder to a flask containing a known

volume of deionized water (or a specific buffer solution, e.g., PBS pH 7.4).[20][21]

Equilibration: Seal the flask and agitate it at a constant temperature (e.g., 25°C) and speed

for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.[20]

Separation: After equilibration, cease agitation and allow undissolved particles to settle.

Centrifuge or filter the suspension (using a filter that does not bind the drug, e.g., 0.22 µm

PVDF) to obtain a clear, saturated solution.

Quantification: Dilute the saturated solution with an appropriate solvent (e.g., methanol or 0.1

N HCl).[21][22] Measure the absorbance of the diluted solution using a UV-Vis

spectrophotometer at Tinidazole's absorption maximum (λmax ≈ 275 nm or 317 nm).[8][22]

Calculation: Calculate the concentration of Tinidazole in the saturated solution using a pre-

established standard curve, and express the solubility in units such as mg/L or µg/mL.[20]

4.2 Protocol for Antimicrobial Susceptibility Testing (MIC Determination)

The Minimum Inhibitory Concentration (MIC) of Tinidazole against anaerobic bacteria can be

determined using the agar dilution method as recommended by the Clinical and Laboratory

Standards Institute (CLSI).

Media Preparation: Prepare a suitable agar medium for anaerobic bacteria, such as Brucella

agar supplemented with hemin, vitamin K1, and laked sheep blood.[23]

Drug Dilution: Prepare a stock solution of Tinidazole. Perform serial two-fold dilutions of the

drug and incorporate them into molten agar to create plates with a range of final

concentrations.[23]
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Inoculum Preparation: Culture the test organism under anaerobic conditions to achieve a

standardized turbidity (e.g., 0.5 McFarland standard). Dilute this suspension to achieve a

final inoculum density of approximately 10⁵ colony-forming units (CFU) per spot.[23]

Inoculation: Using a multipoint inoculator, spot the standardized bacterial suspension onto

the surface of the agar plates containing the various Tinidazole concentrations. Include a

drug-free control plate.

Incubation: Incubate the plates under anaerobic conditions (e.g., in an anaerobic jar or

chamber) at 37°C for 48 hours.[23]

Result Interpretation: The MIC is defined as the lowest concentration of Tinidazole that

completely inhibits the visible growth of the organism.[23]
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MIC Determination Workflow (Agar Dilution)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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